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Compound of Interest

Compound Name: 2-Acetylcyclohexanone

Cat. No.: B056840 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the purification of 2-acetylcyclohexanone via

vacuum distillation. This technique is essential for obtaining high-purity material, which is

critical for various applications in organic synthesis and drug development, including its use in

the synthesis of anilinoethanolamines.[1][2]

Introduction
2-Acetylcyclohexanone is a versatile intermediate in organic synthesis. It exists as a mixture

of keto and enol tautomers.[3] The purity of this compound is crucial for the success of

subsequent reactions. Vacuum distillation is the preferred method for purifying 2-
acetylcyclohexanone as it lowers the boiling point, preventing thermal decomposition that can

occur at its atmospheric boiling point of 224-226 °C.[4][5] This method effectively removes non-

volatile impurities and other contaminants with different boiling points.

Physicochemical Properties
A summary of the key physical and chemical properties of 2-acetylcyclohexanone is

presented below. This data is essential for the proper setup and execution of the vacuum

distillation process.
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Property Value Reference

Molecular Formula C₈H₁₂O₂ [6][7]

Molecular Weight 140.18 g/mol [6][8]

Appearance
Clear colorless to light yellow

liquid
[1][9]

Density 1.078 g/mL at 25 °C [1][7][10]

Refractive Index (n20/D) 1.509 [1][7][10]

Boiling Point
111-112 °C at 18 mmHg (24

hPa)
[1][9][10]

111-112 °C at 24 hPa [9]

118-136 °C at -0.0960 MPa [11]

Flash Point 79 °C (174.2 °F) - closed cup [10][12]

Melting Point -11 °C [9]

Safety Precautions
2-Acetylcyclohexanone is a combustible liquid and requires careful handling in a well-

ventilated area, away from open flames and hot surfaces.[9][13] It is crucial to wear appropriate

personal protective equipment (PPE), including safety glasses with side-shields, chemical-

resistant gloves, and a lab coat.[9][13][14] All procedures should be performed within a fume

hood.[15]

Hazards:

Combustible liquid.[9]

May cause respiratory irritation.[8]

Containers may explode when heated.[13]

First Aid:
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In case of skin contact: Wash off immediately with soap and plenty of water.[8][13]

In case of eye contact: Rinse immediately with plenty of water for at least 15 minutes and

consult a physician.[8][13]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration.[8][9]

If swallowed: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[8][9]

Experimental Protocol: Vacuum Distillation
This protocol outlines the step-by-step procedure for the purification of 2-
acetylcyclohexanone using a standard laboratory vacuum distillation apparatus.

Materials and Equipment:

Crude 2-acetylcyclohexanone

Round-bottom flask

Claisen adapter[15]

Short-path distillation head or condenser and vacuum adapter

Thermometer with ground glass joint

Receiving flasks

Heating mantle with a stirrer

Magnetic stir bar[15]

Vacuum pump or water aspirator with a vacuum trap[15][16]

Vacuum grease

Thick-walled vacuum tubing[16]

Lab jack
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Procedure:

Apparatus Assembly:

Inspect all glassware for cracks or defects before use.[16]

Place a magnetic stir bar in a appropriately sized round-bottom flask containing the crude

2-acetylcyclohexanone. Do not use boiling chips as they are ineffective under vacuum.

[16]

Assemble the vacuum distillation apparatus as shown in the workflow diagram below. A

Claisen adapter is recommended to prevent bumping.[15][16]

Lightly grease all ground glass joints to ensure a good seal.[15][16]

Position the thermometer correctly to ensure accurate temperature reading of the vapor.

Connect the vacuum adapter to a vacuum trap, which is then connected to the vacuum

source.[16]

Distillation Process:

Turn on the condenser cooling water.

Begin stirring the crude 2-acetylcyclohexanone.

Slowly apply the vacuum to the system. A hissing sound indicates a leak which must be

addressed.[16]

Once a stable vacuum is achieved, begin to gently heat the distillation flask using the

heating mantle.

Monitor the temperature and pressure closely. The 2-acetylcyclohexanone will begin to

distill when its boiling point is reached at the applied pressure.

Collect any initial low-boiling fractions in a separate receiving flask and discard

appropriately.
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Collect the main fraction of purified 2-acetylcyclohexanone in a clean, pre-weighed

receiving flask. The boiling point should remain constant during the collection of the pure

fraction.

Stop the distillation when only a small amount of residue remains in the distillation flask or

when the temperature begins to drop. Do not distill to dryness.

Shutdown Procedure:

Turn off the heating mantle and allow the system to cool.

Slowly and carefully release the vacuum.

Turn off the condenser water and the stirrer.

Disassemble the apparatus and weigh the collected fraction to determine the yield.

Experimental Workflow
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Figure 1: Vacuum Distillation Workflow for 2-Acetylcyclohexanone Purification
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Caption: Workflow for 2-acetylcyclohexanone purification.
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Expected Results
The vacuum distillation of crude 2-acetylcyclohexanone should yield a pure, colorless to light

yellow liquid. The expected yield will depend on the purity of the starting material but is

generally high. The purity of the distilled product can be confirmed by techniques such as Gas

Chromatography (GC), Nuclear Magnetic Resonance (NMR) spectroscopy, and by measuring

its refractive index.

Troubleshooting
Issue Possible Cause Solution

Inability to achieve a good

vacuum
Leaks in the system

Check that all joints are

properly greased and sealed.

Inspect tubing for cracks.

Bumping of the liquid
Insufficient stirring or lack of a

Claisen adapter

Ensure the magnetic stirrer is

functioning correctly. Use a

Claisen adapter.

No distillation at the expected

temperature

Inaccurate pressure reading or

thermometer placement

Calibrate the manometer.

Ensure the thermometer bulb

is positioned correctly.

Product is discolored
Distillation temperature is too

high

Lower the distillation

temperature by improving the

vacuum.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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